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Compound of Interest

Compound Name: 1-allyltetrahydro-4(1H)-pyridinone

Cat. No.: B1280433 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational guidelines, and disposal plans for

handling 1-allyltetrahydro-4(1H)-pyridinone (CAS RN: 20785-46-0). The information herein is

compiled to ensure the safety of laboratory personnel and to maintain compliance with

standard safety procedures.

Hazard Identification and Classification
1-allyltetrahydro-4(1H)-pyridinone is classified as harmful if swallowed. While specific data

for skin and eye irritation is not available for this compound, structurally similar pyridine and

pyridone derivatives are known to cause skin and eye irritation. Therefore, it is prudent to

handle this compound with the assumption that it may be a skin and eye irritant.
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Hazard

Classification
GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Potential Skin Irritant GHS07 Warning
H315: Causes skin

irritation (inferred)

Potential Eye Irritant GHS07 Warning
H319: Causes serious

eye irritation (inferred)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling 1-allyltetrahydro-4(1H)-pyridinone.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against potential

splashes that could cause

serious eye irritation.

Skin Protection

- Gloves: Nitrile gloves are

suitable for incidental contact.

For prolonged handling,

consider butyl rubber or PVA

gloves and always check the

manufacturer's chemical

resistance data. Discard and

replace gloves immediately

after contamination. - Lab

Coat: A fully-buttoned lab coat,

preferably chemical-resistant.

To prevent skin contact, which

may cause irritation. Nitrile

gloves offer good splash

protection against a variety of

chemicals.

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

laboratory chemical fume

hood.

To minimize the inhalation of

any dusts or aerosols.

Footwear Closed-toe shoes. To protect feet from spills.

Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling
Engineering Controls: All handling of 1-allyltetrahydro-4(1H)-pyridinone should be

conducted in a well-ventilated chemical fume hood.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where this chemical is

handled. Wash hands thoroughly after handling.
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Dispensing: As this compound is a solid, care should be taken to avoid generating dust when

weighing or transferring.

Storage
Container: Keep the container tightly closed.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

Labeling: Ensure all containers are clearly and accurately labeled.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation First Aid and Response Measures

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Spills

- Evacuate the area. - Wear appropriate PPE. -

For small spills of the solid, carefully sweep up

the material, avoiding dust generation, and

place it in a designated, labeled waste

container. - For larger spills, contain the spill and

then collect the material. - Clean the spill area

with a suitable solvent and then wash with soap

and water.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Waste Identification: 1-allyltetrahydro-4(1H)-pyridinone waste is considered hazardous

chemical waste.

Containerization:
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Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed,

and chemically compatible container (e.g., high-density polyethylene - HDPE).

Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,

paper towels) and contaminated disposable PPE (e.g., gloves) should be placed in a

designated hazardous waste container.

Labeling: All waste containers must be labeled with the words "HAZARDOUS WASTE" and

the full chemical name: "1-allyltetrahydro-4(1H)-pyridinone".

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from general laboratory traffic.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to schedule a pickup for the hazardous waste. Do not dispose of this chemical down

the drain or in the regular trash.

Experimental Workflow and Safety Checkpoints
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)
and this guide

Don appropriate Personal
Protective Equipment (PPE)

Prepare work area in a
chemical fume hood

Weigh and transfer
1-allyltetrahydro-4(1H)-pyridinone

Perform experimental procedure

Decontaminate work surfaces

Segregate and label all waste
(solid and contaminated materials)

Store waste in designated
Satellite Accumulation Area

Remove and properly
dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-allyltetrahydro-4(1H)-pyridinone.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
allyltetrahydro-4(1H)-pyridinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280433#personal-protective-equipment-for-
handling-1-allyltetrahydro-4-1h-pyridinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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